Cas no 959756-37-7 (4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-Pyridinemethanol 2-acetate)

• Product Name: 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-Pyridinemethanol 2-acetate
• CAS No: 959756-37-7
• MF: C₁₄H₂₀BNO₄
• MW: 277.12390422821
• MDL: MFCD11617876
• CID: 1985782
• PubChem ID: 49760405
• Update Time: 2025-05-19

4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-Pyridinemethanol 2-acetate Chemical and Physical Properties

Names and Identifiers

• 2-PYRIDINEMETHANOL, 4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-, 2-ACETATE
• 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-Pyridinemethanol 2-acetate
• [4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-yl]methyl acetate
• 2-(ACETOXYMETHYL)PYRIDINE-4-BORONIC ACID PINACOL ESTER
• DTXSID50678197
• MB09998
• DB-205020
• acetic acid 4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)pyridin-2-ylmethyl ester
• AKOS030231960
• SCHEMBL1476168
• BZYYBVDLVNHJEM-UHFFFAOYSA-N
• 959756-37-7
• (4-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDIN-2-YL)METHYL ACETATE

• MDL： MFCD11617876
• Inchi： 1S/C14H20BNO4/c1-10(17)18-9-12-8-11(6-7-16-12)15-19-13(2,3)14(4,5)20-15/h6-8H,9H2,1-5H3
• InChI Key： BZYYBVDLVNHJEM-UHFFFAOYSA-N
• SMILES： O1B(C2C=CN=C(COC(C)=O)C=2)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 277.1485383Da
• Monoisotopic Mass: 277.1485383Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.7Ų

Additional information on 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-Pyridinemethanol 2-acetate

Recent Advances in the Application of 4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-2-Pyridinemethanol 2-acetate (CAS: 959756-37-7) in Chemical Biology and Pharmaceutical Research

The compound 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-Pyridinemethanol 2-acetate (CAS: 959756-37-7) has recently gained significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This boronic ester derivative, characterized by its dioxaborolane ring and pyridine methanol acetate moiety, has been extensively studied for its role in Suzuki-Miyaura cross-coupling reactions, targeted drug delivery, and as a key intermediate in the synthesis of bioactive molecules. Recent studies highlight its potential in the development of novel therapeutics, particularly in oncology and infectious diseases.

One of the most notable applications of this compound is its use in the synthesis of boron-containing drugs, which leverage the boron atom's ability to form reversible covalent bonds with biological targets. For instance, researchers have utilized 959756-37-7 as a precursor in the development of proteasome inhibitors, demonstrating promising results in preclinical models of multiple myeloma. The compound's boronic ester group facilitates selective binding to proteasomal threonine residues, thereby inhibiting protein degradation and inducing apoptosis in cancer cells. These findings underscore its potential as a scaffold for next-generation anticancer agents.

In addition to its therapeutic applications, 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-Pyridinemethanol 2-acetate has been employed in the field of chemical biology as a versatile tool for bioconjugation and labeling. Recent studies have explored its use in the development of fluorescent probes for real-time imaging of cellular processes. The compound's boronic ester moiety enables selective labeling of biomolecules such as glycoproteins and saccharides, providing researchers with a powerful tool for studying dynamic biological systems. This has opened new avenues for understanding disease mechanisms at the molecular level.

Furthermore, advancements in synthetic methodologies have improved the accessibility and scalability of 959756-37-7, making it a more attractive candidate for industrial applications. Recent publications describe optimized protocols for its synthesis, including one-pot reactions and catalytic systems that enhance yield and purity. These developments are particularly relevant for pharmaceutical companies seeking to incorporate boron chemistry into their drug discovery pipelines. The compound's stability under physiological conditions and its favorable pharmacokinetic properties further bolster its appeal as a drug candidate.

Looking ahead, ongoing research is focused on expanding the therapeutic potential of 4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-2-Pyridinemethanol 2-acetate through structural modifications and combination therapies. Preliminary data suggest that derivatives of this compound may exhibit enhanced selectivity and reduced off-target effects, addressing some of the limitations observed in early-stage clinical trials. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications, potentially leading to breakthrough treatments for challenging diseases.